Cas no 1805033-00-4 (4-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 4-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1805033-00-4
• MF: C₁₀H₆BrF₅N₂O
• MW: 345.063458919525
• CID: 4812766
• Update Time: 2025-05-20

4-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H6BrF5N2O/c11-4-5-3-7(8(12)13)18-9(6(5)1-2-17)19-10(14,15)16/h3,8H,1,4H2
• InChI Key： WCKVWVQRMZGDID-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)N=C(C=1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 343
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 4-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile

4-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile: A Comprehensive Overview

The compound 4-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile, identified by the CAS number 1805033-00-4, represents a significant advancement in the field of organic synthesis and medicinal chemistry. This molecule, with its intricate structure and unique functional groups, has garnered considerable attention due to its potential applications in drug discovery and chemical research.

The molecular architecture of this compound is characterized by a pyridine ring system, which serves as the central framework. Attached to this ring are several substituents: a bromomethyl group at position 4, a difluoromethyl group at position 6, a trifluoromethoxy group at position 2, and an acetonitrile group at position 3. Each of these substituents contributes uniquely to the compound's chemical properties, making it a versatile platform for further modification and exploration.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the development of drugs with improved pharmacokinetic profiles. The presence of fluorine atoms in the difluoromethyl and trifluoromethoxy groups enhances the compound's lipophilicity, which is often desirable for improving drug absorption and bioavailability. Additionally, the bromomethyl group introduces potential sites for further functionalization, enabling researchers to explore various substitution reactions and derivatization pathways.

The acetonitrile group at position 3 adds another layer of complexity to this molecule. Acetonitriles are known for their ability to participate in nucleophilic substitutions and other reactive transformations, making this compound a valuable precursor for synthesizing more complex structures. Recent advancements in catalytic methods have further expanded the utility of such groups, enabling more efficient and selective transformations.

From a synthetic perspective, the construction of this compound involves a series of carefully planned reactions that highlight modern organic synthesis techniques. The incorporation of multiple halogenated substituents requires precise control over reaction conditions to ensure regioselectivity and avoid unwanted side reactions. Researchers have employed strategies such as directing effects on aromatic rings and sequential functionalization to assemble this molecule efficiently.

Moreover, computational studies have played a pivotal role in understanding the electronic properties and reactivity of this compound. Quantum mechanical calculations have provided insights into the distribution of electron density across the molecule, shedding light on how these substituents influence its reactivity and stability. Such computational approaches are increasingly being integrated into synthetic planning, allowing chemists to predict outcomes with greater accuracy before embarking on experimental work.

In terms of applications, this compound holds promise in several areas. Its structural features make it an attractive candidate for exploring new drug delivery systems or as a building block in the synthesis of bioactive molecules. Recent research has also explored its potential as an intermediate in the development of agrochemicals or advanced materials.

The integration of cutting-edge research techniques with traditional synthetic methodologies has positioned compounds like 4-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetonitrile at the forefront of chemical innovation. As researchers continue to uncover new applications and optimize synthetic routes, this molecule is expected to play an increasingly important role in advancing both academic and industrial research efforts.